![molecular formula C15H17N3O B7508202 2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone](/img/structure/B7508202.png)
2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone
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Overview
Description
2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone, also known as IMQE, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a heterocyclic organic compound that contains both imidazole and quinoline moieties in its structure.
Mechanism of Action
The exact mechanism of action of 2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone is not fully understood, but it is believed to act through multiple pathways. It has been shown to modulate the activity of several enzymes and receptors, including acetylcholinesterase, monoamine oxidase, and N-methyl-D-aspartate (NMDA) receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of the neurotransmitter acetylcholine in the brain, which may improve cognitive function. It has also been shown to reduce oxidative stress and inflammation, which may have implications for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone in lab experiments is its wide range of biological activities, which make it a versatile tool for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research involving 2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a tool for studying the role of acetylcholine in the brain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of 2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone has been described in several research articles. One of the most commonly used methods involves the reaction of 2-methyl-3,4-dihydroquinoline with imidazole-1-carboxaldehyde in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone has been studied for its potential applications in various areas of scientific research, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects.
Properties
IUPAC Name |
2-imidazol-1-yl-1-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O/c1-12-6-7-13-4-2-3-5-14(13)18(12)15(19)10-17-9-8-16-11-17/h2-5,8-9,11-12H,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFSUFOGDMGYABI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=CC=CC=C2N1C(=O)CN3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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